Cas no 921516-63-4 (6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 921516-63-4
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 6010509
• PubChem ID: 44016956
• Update Time: 2025-05-19

6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one
• 6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenylpyridazin-3-one
• CCG-287402
• AKOS024628840
• F2213-0148
• 6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenylpyridazin-3(2H)-one
• 921516-63-4

• Inchi： 1S/C19H23N3O3/c1-13-8-7-9-14(2)21(13)19(24)18-16(25-3)12-17(23)22(20-18)15-10-5-4-6-11-15/h4-6,10-14H,7-9H2,1-3H3
• InChI Key： NUZMGFJWDNZWJI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)N=C(C(N2C(C)CCCC2C)=O)C(OC)=C1

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one (CAS No. 921516-63-4)

6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one (CAS 921516-63-4) is a specialized organic compound with a unique molecular structure that combines a pyridazinone core with a 2,6-dimethylpiperidine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of both methoxy and phenyl groups enhances its versatility in synthetic applications, making it a subject of interest for drug discovery and material science.

The molecular formula of 6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one is C19H23N3O3, with a molecular weight of approximately 341.41 g/mol. Its structural complexity allows for interactions with various biological targets, particularly in the development of enzyme inhibitors and receptor modulators. Researchers have explored its utility in designing novel anti-inflammatory and central nervous system (CNS) agents, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for highly functionalized heterocycles like 6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one has surged, driven by advancements in combinatorial chemistry and high-throughput screening. This compound’s piperidine subunit is particularly noteworthy, as piperidine derivatives are frequently employed in the synthesis of FDA-approved drugs. Its dihydropyridazinone core also contributes to its stability and bioavailability, key factors in preclinical development.

From a synthetic chemistry perspective, CAS 921516-63-4 serves as a valuable intermediate for constructing more complex molecules. Its carbonyl and methoxy functionalities offer multiple sites for further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing lead compounds in drug discovery pipelines, a hot topic in the era of AI-driven molecular design and computational chemistry.

The agrochemical industry has also shown interest in 6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one, particularly for developing eco-friendly pesticides. Its structural motifs align with the growing demand for low-toxicity and high-efficiency crop protection agents, addressing global concerns about sustainable agriculture. Researchers are investigating its potential as a chiral auxiliary or ligand in asymmetric catalysis, further expanding its industrial relevance.

Analytical characterization of 921516-63-4 typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm its purity and structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound’s logP and solubility profiles are also extensively studied to predict its behavior in biological systems, a focus area for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) modeling.

Market trends indicate rising investments in custom synthesis of niche compounds like 6-(2,6-dimethylpiperidine-1-carbonyl)-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one. Contract research organizations (CROs) and fine chemical suppliers are expanding their portfolios to meet the needs of biotech startups and academic institutions. This aligns with the broader shift toward specialty chemicals in the global chemical industry, where innovation drives competitive advantage.

In summary, CAS 921516-63-4 represents a multifaceted compound with significant potential across life sciences and material innovation. Its structural features and synthetic flexibility make it a compelling candidate for researchers exploring next-generation therapeutics and sustainable chemical solutions. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.